4-(3-Fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 618074-75-2
• Molecular Formula: C25H21FN2O5
• Molecular Weight: 448.4 g/mol
• IUPAC Name: (4Z)-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-5-(4-methoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H21FN2O5/c1-32-18-8-5-16(6-9-18)22-21(23(29)17-7-10-20(33-2)19(26)12-17)24(30)25(31)28(22)14-15-4-3-11-27-13-15/h3-13,22,29H,14H2,1-2H3/b23-21-
• InChI Key: FCRSOUTUXBUYQN-LNVKXUELSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)F)\O)/C(=O)C(=O)N2CC4=CN=CC=C4
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)F)O)C(=O)C(=O)N2CC4=CN=CC=C4

Description

The compound 4-(3-Fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one is a pyrrolone derivative featuring a 3-hydroxy-1,5-dihydro-pyrrol-2-one core. Key structural elements include:

• Aroyl group: A 3-fluoro-4-methoxybenzoyl substituent at position 4, contributing electron-withdrawing and steric effects.
• N-substituent: A pyridin-3-ylmethyl group at position 1, introducing hydrogen-bonding capability and aromatic interactions .

Biological Activity

The compound 4-(3-Fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one is a complex organic molecule that exhibits significant biological activity. Its structure combines various functional groups that may interact with biological targets, making it a subject of interest in medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

This compound has the following chemical characteristics:

Property	Value
Molecular Formula	C24H20FNO5
Molecular Weight	421.4 g/mol
IUPAC Name	(4Z)-4-[(3-fluoro-4-methoxyphenyl)hydroxymethylidene]-1-(furan-2-ylmethyl)-5-(3-methoxyphenyl)pyrrolidine-2,3-dione
InChI Key	RQZDHVYTKPOSGU-XDOYNYLZSA-N

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The presence of the pyrrole ring and various substituents allows for multiple binding interactions, potentially modulating enzymatic activity or receptor signaling pathways. For instance, the methoxyphenyl groups are known to enhance lipophilicity, which can improve membrane permeability and bioavailability.

Biological Activity

Research indicates that this compound may exhibit various biological activities, including:

• Anticancer Activity : Preliminary studies suggest that it has cytotoxic effects against several cancer cell lines. The structure-activity relationship (SAR) analysis indicates that modifications to the phenyl rings significantly influence its potency against specific cancer types.
• Antimicrobial Properties : Some derivatives of similar structures have shown promising antibacterial effects. The presence of fluorine and methoxy groups may enhance interaction with bacterial membranes, leading to increased efficacy.
• Neuroprotective Effects : Analogous compounds have been studied for their neuroprotective properties, particularly in models of neurodegenerative diseases. The ability to modulate dopamine receptor activity could be a mechanism through which this compound exerts protective effects on dopaminergic neurons.

Case Studies

A review of literature reveals several case studies highlighting the biological activity of related compounds:

• Study on Anticancer Activity : A synthesized derivative demonstrated significant inhibition of cell proliferation in human cancer cell lines with IC50 values comparable to established chemotherapeutics such as doxorubicin .
• Neuroprotection Research : In a study involving neurodegenerative models, a compound structurally similar to the target molecule was found to protect against neuronal loss induced by toxic agents, suggesting potential applications in treating conditions like Parkinson's disease .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The compound’s analogs differ primarily in substituent groups at positions 4 (aroyl), 5 (aryl), and 1 (N-substituent). These variations significantly impact physicochemical properties such as melting point (mp), molecular weight (MW), and synthetic yield.

Table 1: Substituent Effects on Key Properties

Compound ID/Ref	Aroyl Substituent (Position 4)	Aryl Substituent (Position 5)	N-Substituent (Position 1)	MW (g/mol)	mp (°C)	Yield (%)
Target Compound	3-Fluoro-4-methoxybenzoyl	4-Methoxyphenyl	Pyridin-3-ylmethyl	~480*	N/A	N/A
23	4-Methylbenzoyl	4-Trifluoromethoxyphenyl	2-Hydroxypropyl	436.16	246–248	32
25	4-Methylbenzoyl	3-Trifluoromethylphenyl	2-Hydroxypropyl	420.16	205–207	9
41	2-Ethoxybenzoyl	4-Isopropylphenyl	2-Hydroxypropyl	424.22	128–130	44
50	6-Methylpyridine-3-carbonyl	3-Fluoro-4-trifluoromethylphenyl	3-Methoxypropyl	453.15	257–259	65
618074-51-4	3-Fluoro-4-methoxybenzoyl	3-Methoxyphenyl	Pyridin-4-ylmethyl	~480*	N/A	N/A

*Estimated based on structural similarity.

Key Observations :

• Aroyl Groups : Electron-deficient substituents (e.g., trifluoromethyl in 25) correlate with lower yields (9%) compared to methoxy/ethoxy groups (44–65%) .
• Aryl Groups : Bulky substituents (e.g., 4-isopropylphenyl in 41) reduce melting points (128–130°C vs. 257–259°C in 50), likely due to disrupted crystallinity .
• N-Substituents : Pyridinylmethyl groups (target compound and 618074-51-4) may enhance solubility compared to hydroxypropyl or methoxypropyl groups .

Structure-Activity Relationship (SAR) Insights

While direct activity data for the target compound is unavailable, analogs in and provide insights:

• Enzyme Inhibition : In , pyrrolone derivatives with thiophene or phenyl groups at position 5 exhibit IC50 values in the μM range for matriptase inhibition. The target’s 4-methoxyphenyl group may enhance binding affinity through hydrophobic interactions .
• Bioavailability : highlights that polar surface area (PSA) and rotatable bonds influence oral bioavailability. The target compound’s pyridinylmethyl group (PSA ~80 Ų*) and rigid pyrrolone core (≤5 rotatable bonds) suggest favorable pharmacokinetics compared to bulkier analogs .

*Calculated using ChemDraw.